3-(4-benzyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-(3-(4-(3-chlorophenyl)piperazin-1-yl)propyl)propanamide

• IUPAC Name: 3-(4-benzyl-5-oxo-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-[3-[4-(3-chlorophenyl)piperazin-1-yl]propyl]propanamide
• InChI: InChI=1S/C32H34ClN7O2/c33-25-10-6-11-26(22-25)38-20-18-37(19-21-38)17-7-16-34-30(41)15-14-29-35-36-32-39(23-24-8-2-1-3-9-24)31(42)27-12-4-5-13-28(27)40(29)32/h1-6,8-13,22H,7,14-21,23H2,(H,34,41)
• InChI Key: XXOMJZGWUNFEBR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CCCNC(=O)CCC2=NN=C3N2C4=CC=CC=C4C(=O)N3CC5=CC=CC=C5)C6=CC(=CC=C6)Cl
• Molecular Formula: C32H34ClN7O2
• Molecular Weight: 584.1 g/mol

Description

3-(4-benzyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-(3-(4-(3-chlorophenyl)piperazin-1-yl)propyl)propanamide is a useful research compound. Its molecular formula is C32H34ClN7O2 and its molecular weight is 584.12. The purity is usually 95%.
BenchChem offers high-quality 3-(4-benzyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-(3-(4-(3-chlorophenyl)piperazin-1-yl)propyl)propanamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-(4-benzyl-5-oxo-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)-N-(3-(4-(3-chlorophenyl)piperazin-1-yl)propyl)propanamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Quality Control and Antimalarial Properties

• A study aimed to develop quality control methods for a promising antimalarial agent within the [1,2,4]triazolo[4,3-a]quinazoline derivatives, highlighting the importance of rigorous quality control measures in the development of pharmaceutical compounds for malaria treatment (Danylchenko et al., 2018).

Antimicrobial and Anticancer Activities

• Novel 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities, providing insights into the potential use of these compounds in addressing bacterial and fungal infections (Bektaş et al., 2007).
• Research on 3-heteroaryl 3,4-dihydro-4-oxo-1,2,3-benzotriazines, incorporating 1,2,4-triazoloquinazoline or thiazole moieties, revealed their antibacterial activities, suggesting their potential as therapeutic agents against bacterial infections (Gineinah, 2001).
• A study on 4,5-dihydro-1-methyl-[1,2,4]triazolo[4,3-a]quinolin-7-amine-derived ureas discovered significant anticancer activity against human neuroblastoma and colon carcinoma cell lines, underscoring the anticancer potential of triazoloquinazoline derivatives (Reddy et al., 2015).

Inotropic Activity

• Synthesis and evaluation of N-(4,5-dihydro-[1,2,4]triazolo[4,3-a]quinolin-7-yl)-2-(piperazin-1-yl)acetamide derivatives demonstrated positive inotropic activity, which could be beneficial in treating cardiac insufficiencies (Zhang et al., 2008).

H1-Antihistaminic Agents

• Research into novel 1-substituted-4-benzyl-4H-[1,2,4]triazolo[4,3-a]quinazolin-5-ones unveiled their potential as new classes of H1-antihistaminic agents, indicating the therapeutic promise of quinazoline derivatives in allergy treatment (Alagarsamy et al., 2007).